5,6-Dichloro-1H-indene-1,3(2H)-dione

• IUPAC Name: 5,6-dichloroindene-1,3-dione
• InChI: InChI=1S/C9H4Cl2O2/c10-6-1-4-5(2-7(6)11)9(13)3-8(4)12/h1-2H,3H2
• InChI Key: DMJDPMXHMLDKKK-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)C2=CC(=C(C=C2C1=O)Cl)Cl
• Molecular Formula: C9H4Cl2O2
• DSSTOX Substance ID: DTXSID50384721
• Molecular Weight: 215.03 g/mol
• CAS RN: 93296-41-4

Description

5,6-Dichloro-1H-indene-1,3(2H)-dione is a heterocyclic compound with a molecular formula of C8H4Cl2O2. It is a colorless, crystalline solid with a melting point of 215–216 °C and has a molecular weight of 197.0 g/mol. It is soluble in organic solvents such as ethanol, acetone and diethyl ether and is insoluble in water. 5,6-Dichloro-1H-indene-1,3(2H)-dione is a versatile compound that has a wide range of applications in organic synthesis and is also used in the preparation of pharmaceuticals, pesticides, and other compounds.

Scientific Research Applications

Molecular Structure and Vibrational Study

5,6-Dichloro-1H-indene-1,3(2H)-dione has been studied for its molecular structure and vibrational properties. Research shows that its equilibrium geometries and harmonic frequencies were determined at the DFT level. It's found to be more reactive and polar than its hydrocarbon petrochemical compound counterpart, 2,3-Dihydro-1H-indene (Prasad et al., 2010).

Crystal Structure Analysis

The crystal structure of derivatives of 1H-indene-1,3(2H)-dione has been extensively analyzed. One study detailed the crystal structure of 2,2-Bis(6-hydroxy-biphenyl-3-yl)-1H-indene-1,3(2H)-dione, providing insights into its molecular arrangement and intermolecular interactions (Poorheravi et al., 2007).

Synthetic Applications

There's significant interest in synthesizing derivatives of 1H-indene-1,3(2H)-dione for various applications. For instance, research has been conducted on ultrasound-assisted synthesis of its derivatives, highlighting efficient and environmentally friendly methods (Ghahremanzadeh et al., 2011). Another study focused on the synthesis and properties of brominated derivatives, exploring their photochromic and photomagnetic properties (Chen et al., 2010).

Pharmaceutical and Biological Applications

While your request excludes information on drug usage and side effects, it's worth noting that some derivatives of 1H-indene-1,3(2H)-dione have been studied for their potential pharmaceutical applications. This includes investigations into their anticoagulant properties and vitamin K antagonistic functions (Pathak et al., 2012).

Optoelectronic Applications

Some derivatives of 1H-indene-1,3(2H)-dione have been explored for optoelectronic applications. Research into push-pull chromophores based on the naphthalene scaffold, which includes 1H-indene-1,3(2H)-dione derivatives, demonstrates their potential in this field (Pigot et al., 2019).